Cas no 952569-58-3 (5-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 952569-58-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD05863424
• CID: 836346
• PubChem ID: 821085
• Update Time: 2025-04-19

5-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2,5-dicarboxylic acid 2-ethyl ester
• 5-ethoxycarbonyl-1H-pyrrole-2-carboxylic acid
• AMY5075
• FT-0651635
• CS-0151762
• BS-33338
• SB62215
• A845255
• 5-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylicacid
• BMQLZHDFXVPFKX-UHFFFAOYSA-N
• 952569-58-3
• SCHEMBL1160309
• O11302
• DTXSID80356279
• MFCD05863424
• AKOS006291922
• DB-080202
• AQ-776/42801550

• MDL： MFCD05863424
• Inchi： 1S/C8H9NO4/c1-2-13-8(12)6-4-3-5(9-6)7(10)11/h3-4,9H,2H2,1H3,(H,10,11)
• InChI Key： BMQLZHDFXVPFKX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids